
preparing CXM102 stock solutions and storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CXM102

Cat. No.: B15586419 Get Quote

Application Notes and Protocols for CXM102
For Researchers, Scientists, and Drug Development Professionals

Introduction
CXM102 is a potent autophagy activator, a critical cellular process for the degradation and

recycling of cellular components.[1] Autophagy plays a crucial role in cellular homeostasis, and

its modulation is a promising therapeutic strategy for a range of diseases. CXM102 induces

autophagy by promoting the nuclear translocation of Transcription Factor EB (TFEB), a master

regulator of lysosomal biogenesis and autophagy.[1] These application notes provide detailed

protocols for the preparation of CXM102 stock solutions and guidelines for its storage to ensure

compound stability and experimental reproducibility.

Quantitative Data Summary
For ease of reference, the key quantitative data for CXM102 (MCE Catalog No.: HY-162866)

are summarized in the table below.
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Property Value Source

Molecular Weight 425.52 g/mol [1]

Appearance Solid MedChemExpress SDS

Primary Solvent Dimethyl sulfoxide (DMSO) [1]

Stock Solution Storage -80°C for up to 6 months [1]

-20°C for up to 1 month [1]

Signaling Pathway of CXM102
CXM102 activates the autophagy pathway by influencing the subcellular localization of TFEB.

Under basal conditions, TFEB is phosphorylated and retained in the cytoplasm. CXM102
promotes the dephosphorylation and subsequent translocation of TFEB into the nucleus. Once

in the nucleus, TFEB binds to the Coordinated Lysosomal Expression and Regulation (CLEAR)

element in the promoter regions of its target genes, leading to the transcription of genes

involved in autophagy and lysosomal biogenesis.
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CXM102 promotes TFEB nuclear translocation and activates autophagy.
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Protocol 1: Preparation of a 10 mM CXM102 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of CXM102 in DMSO.

Materials:

CXM102 (MCE Catalog No.: HY-162866)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Vortex mixer

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Calculate the Required Mass of CXM102:

Use the following formula to determine the mass of CXM102 needed to prepare the

desired volume of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * Molecular Weight ( g/mol ) * Volume (L)

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mmol/L * 425.52 g/mol * 0.001 L = 4.2552 mg

Weighing CXM102:

Carefully weigh out the calculated amount of CXM102 powder and transfer it to a sterile

microcentrifuge tube.
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Dissolving in DMSO:

Add the desired volume of sterile DMSO to the microcentrifuge tube containing the

CXM102 powder.

Example for 1 mL of 10 mM stock solution:

Add 1 mL of DMSO.

Solubilization:

Vortex the solution thoroughly until the CXM102 is completely dissolved. Gentle warming

in a 37°C water bath can aid in solubilization if necessary.

Aliquoting:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Storage:

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Protocol 2: Dilution of CXM102 Stock Solution for Cell
Culture Experiments
This protocol provides a general guideline for diluting the 10 mM CXM102 stock solution to a

final working concentration for use in cell culture.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.1%, as higher concentrations can be toxic to cells.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.
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Procedure:

Determine the Final Working Concentration:

The optimal working concentration of CXM102 should be determined experimentally for

your specific cell type and assay.

Serial Dilution (Recommended):

It is recommended to perform a serial dilution of the 10 mM stock solution to achieve the

final desired concentration accurately.

Example: Preparing a 10 µM final concentration in 1 mL of cell culture medium:

Step A: Intermediate Dilution: Dilute the 10 mM stock solution 1:100 in sterile cell culture

medium to create a 100 µM intermediate solution.

Take 1 µL of the 10 mM stock solution and add it to 99 µL of cell culture medium.

Step B: Final Dilution: Dilute the 100 µM intermediate solution 1:10 in the final volume of

cell culture medium.

Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to

achieve a final volume of 1 mL and a final concentration of 10 µM CXM102. The final

DMSO concentration will be 0.1%.

Direct Dilution (for higher working concentrations):

Example: Preparing a 10 µM final concentration in 1 mL of cell culture medium:

Add 1 µL of the 10 mM stock solution directly to 999 µL of cell culture medium. Mix well.

The final DMSO concentration will be 0.1%.

Add to Cells:

Add the diluted CXM102 solution to your cell culture plates and incubate for the desired

time.
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Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing and using CXM102 stock solutions.
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Workflow for preparing and using CXM102 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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